(18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone

• Molecular Formula: C44H69NO12
• Molecular Weight: 804 g/mol
• IUPAC Name: (18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• InChI: InChI=1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-39(29(6)34(47)24-35(31)48)27(4)21-30-15-16-33(46)36(23-30)53-7/h10,19,21,26,28-34,36-40,46-47,52H,1,11-18,20,22-24H2,2-9H3/b25-19+,27-21+
• InChI Key: QJJXYPPXXYFBGM-FWWCNTFXSA-N
• SMILES: CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(C(C(CC(=O)C(C=C(C1)C)CC=C)O)C)C(=CC4CCC(C(C4)OC)O)C)O)C)OC)OC
• Isomeric SMILES: CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(C(C(CC(=O)C(/C=C(/C1)\C)CC=C)O)C)/C(=C/C4CCC(C(C4)OC)O)/C)O)C)OC)OC
• Synonyms: Anhydrous Tacrolimus; Anhydrous, Tacrolimus; FK 506; FK-506; FK506; FR 900506; FR-900506; FR900506; Prograf; Prograft; Tacrolimus; Tacrolimus Anhydrous; Tacrolimus, Anhydrous

Description

It has a molecular formula of C44H69NO12 and a molecular weight of 804.0 g/mol . (18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone is known for its strong immunosuppressive activity and is used to prevent the activation of T-lymphocytes in response to antigenic or mitogenic stimulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

(18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone is typically isolated from the culture broth of Streptomyces tsukubaensis . The isolation process involves fermentation of the bacterial strain, followed by extraction and purification of the compound. Specific synthetic routes and reaction conditions for laboratory synthesis are not widely documented, as the compound is primarily obtained through fermentation.

Industrial Production Methods

Industrial production of this compound involves large-scale fermentation of Streptomyces tsukubaensis. The fermentation broth is then subjected to extraction and purification processes to isolate the compound in its pure form . The industrial methods focus on optimizing yield and purity while maintaining cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

(18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in this compound.

Substitution: Substitution reactions can introduce new functional groups into the this compound molecule.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Reaction conditions vary depending on the desired product but typically involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various functionalized analogs.

Scientific Research Applications

(18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying macrolide synthesis and reactions.

Biology: Investigated for its role in modulating immune responses and cellular signaling pathways.

Medicine: Employed as an immunosuppressant in organ transplantation to prevent rejection.

Industry: Utilized in the development of new pharmaceuticals and biotechnological applications.

Mechanism of Action

(18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone exerts its effects by inhibiting the enzyme calcineurin . This inhibition prevents the dephosphorylation of nuclear factor of activated T-cells (NF-AT), thereby blocking the transcription of interleukin-2 and other cytokines essential for T-cell activation . The molecular targets include calcineurin and NF-AT, and the pathway involves the suppression of T-cell activation and proliferation .

Comparison with Similar Compounds

(18E)-1,14-dihydroxy-12-[(E)-1-(4-hydroxy-3-methoxycyclohexyl)prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone is unique among macrolides due to its strong immunosuppressive activity. Similar compounds include:

Cyclosporine: Another immunosuppressant used in organ transplantation.

Sirolimus: A macrolide with immunosuppressive and antiproliferative properties.

Everolimus: A derivative of sirolimus with similar immunosuppressive effects.

Compared to these compounds, this compound has a distinct mechanism of action involving calcineurin inhibition, which sets it apart in terms of its immunosuppressive capabilities .